rac 3,4-Difluorophenylglycine methyl ester

• Molecular Formula: C9H9F2NO2
• Molecular Weight: 201.17 g/mol
• IUPAC Name: methyl 2-(3,4-difluoroanilino)acetate
• InChI: InChI=1S/C9H9F2NO2/c1-14-9(13)5-12-6-2-3-7(10)8(11)4-6/h2-4,12H,5H2,1H3
• InChI Key: HQTOFZBIFJBWDV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC1=CC(=C(C=C1)F)F

Description

Rac 3,4-Difluorophenylglycine methyl ester is a useful research compound. Its molecular formula is C9H9F2NO2 and its molecular weight is 201.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Through a suspension of 3,4-difluorophenylglycine (2.00 g, 10.7 mmol) in methanol (100 mL) was passed gaseous hydrochloric acid for 40 min while cooling with an ice-bath to keep ambient temperature. The resulting solution was stirred for 1 h at 5° C. and for 30 min at ambient temperature. Nitrogene was passed through the reaction mixture for 120 min. Concentration afforded the title compound (2.52 g, 99%) as a white solid. MS m/e: 202.2 [M−HCl+H]+).

Synthesis routes and methods II

Procedure details

A suspension of 3,4-difluoroaniline (15.0 g) and sodium bicarbonate (19.5 g) in methyl chloroacetate (15.2 ml) was stirred at 80°-90° under nitrogen for 16 h. The cooled reaction mixture was poured into ether (100 ml) and filtered. The filtrate was washed with 2N aqueous hydrochloric acid (100 ml), dried and concentrated to give a solid (16.5 g) which was recrystallised from dichloromethane (20 ml) and n-hexane (40 ml) to give the title compound (9.21 g), m.p. 71°-73°.